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Compound of Interest

Compound Name: Linadryl H

Cat. No.: B018421 Get Quote

To the attention of: Researchers, scientists, and drug development professionals.

Subject: Spectroscopic and Mechanistic Analysis of Linadryl H

A Note on the Identification of Linadryl H:

Initial research indicates a common point of confusion between "Linadryl H" and the well-

known antihistamine, Diphenhydramine. It is crucial to clarify that Linadryl H, or Linadryl
hydrochloride, is chemically distinct from Diphenhydramine hydrochloride.

Linadryl hydrochloride is identified as 4-(2-benzhydryloxyethyl)morpholine hydrochloride

with the CAS number 5928-69-8 and a molecular formula of C₁₉H₂₄ClNO₂.[1]

Diphenhydramine hydrochloride has the CAS number 147-24-0 and a molecular formula of

C₁₇H₂₂ClNO.

Despite extensive searches across scientific databases, patent literature, and technical data

sheets, publicly available experimental spectroscopic data (NMR, IR, Mass Spectrometry) for

Linadryl hydrochloride (CAS 5928-69-8) could not be located.

Therefore, this guide will provide a detailed spectroscopic analysis of the closely related and

frequently confused compound, Diphenhydramine hydrochloride, as a reference. The biological

pathway information presented is also specific to Diphenhydramine and should be considered

as a potential, but not confirmed, mechanism for Linadryl H.
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Spectroscopic Data of Diphenhydramine
Hydrochloride
The following sections present the available spectroscopic data for Diphenhydramine

hydrochloride in a structured format.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopic Data of Diphenhydramine

Chemical Shift
(ppm)

Multiplicity Integration
Assignment
(Tentative)

7.49 - 7.35 m 10H
Aromatic protons

(C₆H₅)₂

5.61 s 1H CH-O

3.83 - 3.81 t 2H O-CH₂

3.41 - 3.39 t 2H N-CH₂

2.88 s 6H N(CH₃)₂

¹³C NMR Spectroscopic Data of Diphenhydramine Hydrochloride
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Chemical Shift (ppm) Assignment (Tentative)

141.9 Aromatic C (quaternary)

128.6 Aromatic CH

127.7 Aromatic CH

127.2 Aromatic CH

85.9 CH-O

65.8 O-CH₂

58.1 N-CH₂

45.3 N(CH₃)₂

Infrared (IR) Spectroscopy
Key IR Absorption Bands for Diphenhydramine Hydrochloride

Wavenumber (cm⁻¹) Intensity Assignment

3028 Sharp Aromatic C-H stretch

2950-2850 Medium Aliphatic C-H stretch

1176 Sharp C-N stretch (amine)

1111 Sharp C-O stretch (ether)

750-700 Strong
C-H out-of-plane bend

(monosubstituted benzene)

Mass Spectrometry (MS)
Key Mass Spectral Peaks for Diphenhydramine
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m/z Relative Intensity (%) Proposed Fragment

255 5 [M]⁺ (Molecular Ion)

167 100 [(C₆H₅)₂CH]⁺

165 60 [C₁₃H₉]⁺ (Fluorenyl cation)

77 25 [C₆H₅]⁺

58 95 [CH₂=N(CH₃)₂]⁺

Experimental Protocols
Detailed experimental protocols for the acquisition of the cited data are not fully available in the

public domain. However, the following outlines the general methodologies employed for these

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-field NMR spectrometer (e.g., 600 MHz) is typically used.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., Deuterium Oxide

- D₂O, or Chloroform-d - CDCl₃).

Data Acquisition: ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

Chemical shifts are referenced to an internal standard (e.g., TMS or DSS).

Infrared (IR) Spectroscopy

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is commonly used.

Sample Preparation: The sample can be prepared as a KBr pellet, a nujol mull, or as a thin

film on a salt plate.

Data Acquisition: The spectrum is recorded as percent transmittance or absorbance versus

wavenumber (cm⁻¹).

Mass Spectrometry (MS)
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Instrumentation: A mass spectrometer, often coupled with a chromatographic system (e.g.,

Gas Chromatography - GC-MS or Liquid Chromatography - LC-MS).

Ionization: Electron Ionization (EI) is a common method for generating the mass spectrum of

small molecules.

Data Acquisition: The instrument separates ions based on their mass-to-charge ratio (m/z),

and the relative abundance of each ion is plotted to generate the mass spectrum.

Visualizations: Workflows and Signaling Pathways
General Experimental Workflow for Spectroscopic
Analysis
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

chemical compound.
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Caption: General workflow for spectroscopic analysis of a chemical compound.
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Signaling Pathway of Diphenhydramine (as a
representative H₁-receptor antagonist)
The following diagram illustrates the mechanism of action of Diphenhydramine as a Histamine

H₁-receptor antagonist. This pathway may be similar for other first-generation antihistamines.
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Caption: Mechanism of action of Diphenhydramine at the Histamine H₁ receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018421#spectroscopic-data-nmr-ir-mass-spec-of-
linadryl-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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